4-[(2-Hydroxy-3-methoxybenzyl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide

• CAS No.: 684236-01-9
• Product Name: 4-[(2-Hydroxy-3-methoxybenzyl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide
• Molecular Formula: C17H17N3O4S2
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 4-[(2-hydroxy-3-methoxyphenyl)methylamino]-N-(1,3-thiazol-2-yl)benzenesulfonamide
• Standard InChI: InChI=1S/C17H17N3O4S2/c1-24-15-4-2-3-12(16(15)21)11-19-13-5-7-14(8-6-13)26(22,23)20-17-18-9-10-25-17/h2-10,19,21H,11H2,1H3,(H,18,20)
• Standard InChIKey: CENSVXZQMJBVHY-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1O)CNC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3
• Canonical SMILES: COC1=CC=CC(=C1O)CNC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3
• Description: Platelet-type 12-lipoxygenase (12-LO; Item No. 10341) catalyzes the formation of 12-HpETE (Item No. 44570) from arachidonic acid (Item No. 90010). It has been found to be expressed in various tumor cells as well as pancreatic islets and can be activated by inflammatory cytokines. It has also been implicated in the modulation of hemostasis and thrombosis through its role in regulating platelet function. CAY10698 is an inhibitor of 12-LO with an IC50 value of 5.1 µM. It demonstrates greatly reduced potency for 15-LO-1, 15-LO-2, and 5-LO (IC50s = >50, >40, and >200 µM. The scaffold of this compound has been subjected to medicinal chemistry optimization and biological characterization for development of potential 12-LO inhibitors.
• Synonyms: 4-[[(2-hydroxy-3-methoxyphenyl)methyl]amino]-N-2-thiazolyl-benzenesulfonamide
• Reference: 1.Chen, X.S.,Kurre, U.,Jenkins, N.A., et al. cDNA cloning, expression, mutagenesis of C-terminal isoleucine, genomic structure, and chromosomal localizations of murine 12-lipoxygenases. The Journal of Biological Chemisty 269, 13979-13987 (1994).
• PubChem Compound: 1079729
• Last Modified: Nov 11 2021